Cas no 2171923-52-5 ((2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol)

• Product Name: (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol
• CAS No: 2171923-52-5
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6448192
• PubChem ID: 165519859
• Update Time: 2025-10-28

(2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol
• EN300-1269293
• 2171923-52-5

• Inchi： 1S/C8H11NOS/c1-5-4-6(5)7(10)8-9-2-3-11-8/h2-3,5-7,10H,4H2,1H3
• InChI Key： SZCVRBSFJYDOGA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C1CC1C)O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol

Chemical Profile of (2-Methylcyclopropyl)(1,3-Thiazol-2-yl)Methanol (CAS No. 2171923-52-5)

The compound (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol, identified by the CAS registry number 2171923-52-5, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of a thiazole ring and a cyclopropane moiety, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The molecular structure of (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in organic synthesis. The cyclopropane ring, on the other hand, introduces strain into the molecule, which can enhance reactivity and provide unique electronic properties. This combination of structural elements contributes to the compound's versatility in chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol. Researchers have employed various methodologies, including transition-metal-catalyzed coupling reactions and organocatalytic processes, to construct this molecule. These methods not only improve yield but also enhance the scalability of the synthesis, making it more suitable for large-scale production. The development of these synthetic routes has been driven by the demand for structurally complex molecules in the pharmaceutical industry.

In terms of applications, (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol has shown promise as an intermediate in drug design. Its thiazole ring can act as a bioisostere for other heterocyclic systems, potentially offering improved pharmacokinetic properties such as enhanced solubility and bioavailability. Additionally, the cyclopropane moiety can serve as a scaffold for further functionalization, enabling the creation of diverse bioactive compounds. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, highlighting its role in therapeutic development.

The toxicological profile of (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol has also been a focus of recent research. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, suggesting its safety for use in pharmaceutical applications. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions.

In conclusion, (2-methylcyclopropyl)(1,3-thiazol-2-yl)methanol (CAS No. 2171923-52-5) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive agents. As advancements in synthetic methods and biological testing continue to emerge, this compound is poised to play an increasingly important role in the field of medicinal chemistry.